Cas no 1807155-68-5 (3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde)

• Product Name: 3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde
• CAS No: 1807155-68-5
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4964146
• Update Time: 2025-10-24

3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-5-1-4(3-14)2-6(13)7(5)8(10,11)12/h1-3H,13H2
• InChI Key： VVSGOMPGMGFCLS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC(=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 223.0011760 g/mol
• Monoisotopic Mass: 223.0011760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1
• Molecular Weight: 223.58

Additional information on 3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde

3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde: A Comprehensive Overview

3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde, also known by its CAS number 1807155-68-5, is a versatile aromatic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique substitution pattern, has garnered attention due to its potential in drug discovery, agrochemicals, and advanced materials development. Recent studies have highlighted its role in enhancing the bioavailability of pharmaceutical compounds and its utility in the synthesis of advanced polymers.

The structure of 3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde consists of a benzene ring substituted with an amino group at position 3, a chlorine atom at position 5, and a trifluoromethyl group at position 4. This substitution pattern imparts the molecule with unique electronic properties, making it an ideal candidate for various chemical reactions. The trifluoromethyl group, in particular, contributes to the molecule's stability and reactivity, while the amino and chlorine substituents introduce additional functional groups that can be exploited for further chemical transformations.

Recent research has focused on the synthesis and characterization of this compound, particularly in the context of its application as an intermediate in drug development. For instance, studies have demonstrated that 3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde can serve as a precursor for the synthesis of bioactive molecules with anti-cancer and anti-inflammatory properties. Its ability to undergo nucleophilic aromatic substitution reactions has been extensively studied, providing insights into its potential use in designing novel therapeutic agents.

In addition to its role in pharmaceuticals, this compound has also found applications in agrochemicals. The presence of the trifluoromethyl group enhances the molecule's lipophilicity, making it suitable for use as a fungicide or herbicide. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining its efficacy.

The electronic properties of 3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a building block for organic semiconductors and light-emitting diodes (LEDs). The molecule's ability to form stable charge transfer complexes has been leveraged to develop advanced materials with improved electrical properties.

In terms of toxicity and environmental impact, recent studies have evaluated the safety profile of this compound. While it exhibits moderate toxicity towards certain aquatic organisms, efforts are underway to develop safer alternatives that retain its desirable chemical properties. Regulatory agencies have also been involved in assessing its environmental fate and toxicity to ensure responsible use across various industries.

The synthesis of 3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the electrophilic substitution of an aromatic ring followed by functional group transformations to introduce the amino and trifluoromethyl groups. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields.

In conclusion, 3-Amino-5-chloro-4-(trifluoromethyl)benzaldehyde, with its unique structural features and versatile chemical properties, continues to be a focal point in contemporary chemical research. Its applications span across pharmaceuticals, agrochemicals, and materials science, driven by ongoing innovations in synthetic methods and material characterization techniques. As research progresses, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry.